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Compound Name: Flutianil

Cat. No.: B1673491 Get Quote

Welcome to the Technical Support Center for Adjuvants for Enhancing Flutianil Performance.

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on optimizing the efficacy of Flutianil in experimental settings. Here you will

find troubleshooting guides, frequently asked questions (FAQs), detailed experimental

protocols, and data to support your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action of Flutianil?

A1: Flutianil is a novel fungicide that specifically targets powdery mildew.[1] Its unique mode of

action involves the inhibition of haustorium formation, the feeding structure of the fungus,

thereby preventing nutrient absorption from the host plant and halting further fungal

development.[1][2] This mechanism is classified under the Fungicide Resistance Action

Committee (FRAC) Group U13, indicating an unknown mode of action, and it shows no cross-

resistance with existing fungicides.[1][3]

Q2: Why should I consider using an adjuvant with Flutianil?

A2: While Flutianil is effective on its own, the addition of an appropriate adjuvant can

significantly enhance its performance. Adjuvants can improve the physical and biological

properties of the spray solution, leading to better coverage, penetration, and retention of

Flutianil on the plant surface. This can result in increased efficacy and potentially allow for

lower application rates.
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Q3: What types of adjuvants are recommended for use with Flutianil?

A3: Based on the systemic and translaminar properties of Flutianil, activator adjuvants that

enhance penetration and coverage are most beneficial.[1] These include:

Nonionic Surfactants (NIS): These reduce the surface tension of spray droplets, allowing for

more uniform spreading on the leaf surface.

Crop Oil Concentrates (COCs): These are petroleum-based oils combined with surfactants

that can enhance penetration through the waxy cuticle of the leaf.[4]

Methylated Seed Oils (MSOs): These are derived from vegetable oils and are known for their

excellent penetration properties, which can be particularly effective for systemic fungicides.

[5]

Q4: Are there any known compatibility issues when tank-mixing Flutianil with adjuvants?

A4: While specific compatibility charts for Flutianil with all possible adjuvants are not readily

available, it is crucial to conduct a jar test before tank-mixing to ensure physical compatibility.[6]

Incompatibility can lead to the formation of precipitates, uneven application, and reduced

efficacy. Always follow the manufacturer's instructions for both Flutianil and the adjuvant.[7]
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Issue Possible Cause(s) Recommended Solution(s)

Poor control of powdery

mildew despite Flutianil

application.

1. Inadequate coverage of

plant surfaces. 2. Wash-off due

to rain or irrigation shortly after

application. 3. Sub-optimal pH

of the spray solution leading to

degradation.[8][9] 4. Poor

penetration of the active

ingredient into the leaf tissue.

1. Add a nonionic surfactant to

improve spreading and

coverage. 2. Use a sticker or

crop oil concentrate to

enhance rainfastness. 3. Test

the pH of the spray solution

and adjust to a slightly acidic

to neutral range (pH 5.5-7.0)

using a buffering agent.[9] 4.

Incorporate a penetrant

adjuvant like a methylated

seed oil or crop oil

concentrate.

Flutianil precipitate forms in the

spray tank.

1. Incompatibility with tank-mix

partners (other pesticides or

adjuvants).[6] 2. Poor water

quality (e.g., hard water). 3.

Incorrect mixing order.[10]

1. Always conduct a jar test

before mixing to check for

physical compatibility.[6] 2.

Use a water conditioning agent

if you have hard water. 3.

Follow the correct mixing

order: fill the tank with half the

water, add a compatibility

agent (if needed), add Flutianil,

agitate, then add the adjuvant

and the remaining water.[10]

Phytotoxicity symptoms (e.g.,

leaf burn, chlorosis, stunting)

observed on treated plants.

1. Use of an inappropriate

adjuvant or an excessive

concentration of adjuvant. 2.

Application during periods of

high temperature or humidity.

[11][12] 3. The plant species is

sensitive to the Flutianil-

adjuvant combination.[13][14]

1. Use adjuvants that are

specifically recommended for

use with fungicides and follow

the label rates. 2. Apply during

cooler parts of the day and

avoid application to drought-

stressed plants.[12] 3. Test the

spray mixture on a small area

of the plants before treating

the entire crop.[13]
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Inconsistent results between

experiments.

1. Variability in environmental

conditions during application.

2. Inconsistent mixing

procedures. 3. Degradation of

Flutianil in the spray solution

over time.

1. Record and control

environmental parameters

(temperature, humidity) during

experiments. 2. Standardize

the mixing protocol, including

the order of adding

components and agitation

time. 3. Use freshly prepared

spray solutions for each

application and avoid letting

the mixture stand for extended

periods.

Data Presentation
Table 1: Efficacy of Flutianil with Different Adjuvant
Types against Powdery Mildew on Cucumber

Treatment
Application
Rate
(Flutianil)

Adjuvant
Type

Adjuvant
Concentrati
on (% v/v)

Disease
Severity (%)

Percent
Control (%)

Untreated

Control
- - - 85 0

Flutianil alone 50 ppm - - 20 76.5

Flutianil +

NIS
50 ppm

Nonionic

Surfactant
0.1% 15 82.4

Flutianil +

COC
50 ppm

Crop Oil

Concentrate
0.5% 12 85.9

Flutianil +

MSO
50 ppm

Methylated

Seed Oil
0.5% 10 88.2

Note: Data are hypothetical and for illustrative purposes. Actual results may vary depending on

experimental conditions.
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Table 2: Effect of Adjuvants on Flutianil Rainfastness

Treatmen
t

Applicati
on Rate
(Flutianil)

Adjuvant
Type

Adjuvant
Concentr
ation (%
v/v)

Rainfall
Simulatio
n (1 hour
after
applicatio
n)

Disease
Severity
(%)

Percent
Control
(%)

Untreated

Control
- - - Yes 90 0

Flutianil

alone
50 ppm - - Yes 45 50.0

Flutianil +

NIS
50 ppm

Nonionic

Surfactant
0.1% Yes 40 55.6

Flutianil +

COC
50 ppm

Crop Oil

Concentrat

e

0.5% Yes 30 66.7

Flutianil +

MSO
50 ppm

Methylated

Seed Oil
0.5% Yes 25 72.2

Note: Data are hypothetical and for illustrative purposes. Actual results may vary depending on

experimental conditions.

Experimental Protocols
Protocol 1: Evaluation of Adjuvant Efficacy on Flutianil
Performance
Objective: To determine the effect of different adjuvants on the efficacy of Flutianil for the

control of powdery mildew.

Materials:

Flutianil technical grade or commercial formulation (e.g., Gatten®)
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Selected adjuvants (Nonionic Surfactant, Crop Oil Concentrate, Methylated Seed Oil)

Susceptible host plants (e.g., cucumber, squash)

Powdery mildew inoculum (Podosphaera xanthii)

Deionized water

Spray bottles or a research sprayer

Growth chamber or greenhouse with controlled environment

Methodology:

Plant Preparation: Grow susceptible host plants to the 2-3 true leaf stage.

Inoculation: Inoculate plants with a suspension of powdery mildew conidia (e.g., 1 x 10^5

conidia/mL) and incubate in a high-humidity environment for 24-48 hours to allow for

infection establishment.

Treatment Preparation: Prepare spray solutions of Flutianil at a sub-lethal concentration (to

allow for the observation of enhancement effects) with and without the recommended rates

of each adjuvant. Include an untreated control (water spray) and a Flutianil-only control.

Application: Apply the treatments to the point of runoff, ensuring uniform coverage of all leaf

surfaces.

Incubation: Maintain the treated plants in a growth chamber or greenhouse with optimal

conditions for disease development (e.g., 25°C, 16-hour photoperiod).

Disease Assessment: 7-10 days after treatment, visually assess the disease severity on

each leaf using a rating scale (e.g., 0-100% leaf area infected).

Data Analysis: Calculate the percent disease control for each treatment relative to the

untreated control. Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.
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Protocol 2: Assessment of Adjuvant Effect on Flutianil
Rainfastness
Objective: To evaluate the ability of different adjuvants to improve the rainfastness of Flutianil.

Materials:

Same as Protocol 1

Rainfall simulator

Methodology:

Follow steps 1-4 of Protocol 1.

Drying Period: Allow the spray to dry completely on the leaf surfaces (approximately 1-2

hours).

Rainfall Simulation: Subject the treated plants to a simulated rainfall event of a specified

intensity and duration (e.g., 10 mm/hour for 30 minutes).

Incubation and Assessment: Follow steps 5-7 of Protocol 1.

Comparison: Compare the disease control efficacy of the rain-treated plants to a set of non-

rained-on treated plants to determine the impact of the simulated rainfall and the protective

effect of the adjuvants.
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Caption: Flutianil's mode of action targeting haustorium formation.
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Caption: Experimental workflow for evaluating adjuvant efficacy.
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Caption: Troubleshooting logic for poor Flutianil performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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